Cas no 1806592-15-3 (2-(2-Carboxyethyl)-5-(hydroxymethyl)mandelic acid)

• Product Name: 2-(2-Carboxyethyl)-5-(hydroxymethyl)mandelic acid
• CAS No: 1806592-15-3
• MF: C₁₂H₁₄O₆
• MW: 254.235964298248
• CID: 4940645
• Update Time: 2025-10-29

2-(2-Carboxyethyl)-5-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyethyl)-5-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H14O6/c13-6-7-1-2-8(3-4-10(14)15)9(5-7)11(16)12(17)18/h1-2,5,11,13,16H,3-4,6H2,(H,14,15)(H,17,18)
• InChI Key： IZPNUQWHWLKDPN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(CO)C=CC=1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: -0.3
• Topological Polar Surface Area: 115

Additional information on 2-(2-Carboxyethyl)-5-(hydroxymethyl)mandelic acid

2-(2-Carboxyethyl)-5-(hydroxymethyl)mandelic Acid: A Comprehensive Overview

2-(2-Carboxyethyl)-5-(hydroxymethyl)mandelic acid (CAS No. 1806592-15-3) is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound, which belongs to the class of alpha-hydroxy acids (AHAs), is characterized by its distinctive structure, which includes a carboxyethyl group and a hydroxymethyl group attached to the mandelic acid backbone. The combination of these functional groups imparts the compound with versatile chemical properties, making it a valuable molecule for both research and industrial applications.

The mandelic acid moiety, also known as alpha-hydroxy phenylacetic acid, is a naturally occurring compound found in various plants and fruits. It has been widely studied for its role in skin care, particularly in the treatment of hyperpigmentation and photoaging. The addition of the carboxyethyl and hydroxymethyl groups to the mandelic acid backbone introduces new functional groups that enhance its chemical reactivity and biological activity. This makes 2-(2-Carboxyethyl)-5-(hydroxymethyl)mandelic acid a promising candidate for use in drug development, cosmetics, and other specialized chemical products.

Recent studies have focused on the biological activity of this compound, particularly its potential as an antioxidant and anti-inflammatory agent. Researchers have found that the carboxyethyl group enhances the compound's ability to scavenge free radicals, while the hydroxymethyl group contributes to its anti-inflammatory properties. These findings suggest that 2-(2-Carboxyethyl)-5-(hydroxymethyl)mandelic acid could be used in the development of novel therapeutic agents for conditions such as oxidative stress-related diseases and inflammatory disorders.

In addition to its biological applications, this compound has also been explored for its potential in green chemistry. The synthesis of 2-(2-Carboxyethyl)-5-(hydroxymethyl)mandelic acid can be achieved through environmentally friendly methods, such as enzymatic catalysis or microwave-assisted synthesis. These methods not only reduce the environmental impact of production but also improve the overall efficiency of the synthesis process.

The chemical structure of this compound plays a crucial role in its reactivity and functionality. The presence of multiple hydrophilic groups, such as hydroxyl and carboxyl groups, makes it highly soluble in water and polar solvents. This property is advantageous for applications that require precise control over solubility, such as drug delivery systems or cosmetic formulations.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of 2-(2-Carboxyethyl)-5-(hydroxymethyl)mandelic acid with greater accuracy. These studies have shown that the compound has favorable absorption characteristics, making it suitable for oral or topical administration.

In conclusion, 2-(2-Carboxyethyl)-5-(hydroxymethyl)mandelic acid (CAS No. 1806592-15-3) is a multifaceted compound with a wide range of potential applications in various industries. Its unique chemical structure, combined with its promising biological properties, positions it as a valuable molecule for future research and development efforts.